1,3,3-Trimethyl-2,2-dioxo-1,3-dihydro-2lambda6,1-benzothiazole-5-carboxylic acid

• IUPAC Name: 1,3,3-trimethyl-2,2-dioxo-2,1-benzothiazole-5-carboxylic acid
• InChI: InChI=1S/C11H13NO4S/c1-11(2)8-6-7(10(13)14)4-5-9(8)12(3)17(11,15)16/h4-6H,1-3H3,(H,13,14)
• InChI Key: LWEUAEQGIMFHMI-UHFFFAOYSA-N
• Canonical SMILES: CC1(C2=C(C=CC(=C2)C(=O)O)N(S1(=O)=O)C)C
• Molecular Formula: C11H13NO4S
• Molecular Weight: 255.29 g/mol

Description

“1,3,3-Trimethyl-2,2-dioxo-1,3-dihydro-2lambda6,1-benzothiazole-5-carboxylic acid” is a chemical compound with the CAS Number: 2044796-43-0. It has a molecular weight of 255.29. The compound is also known by its IUPAC Name "1,3,3-trimethyl-1,3-dihydrobenzo[c]isothiazole-5-carboxylic acid 2,2-dioxide".

Molecular Structure Analysis

The InChI Code for this compound is "1S/C11H13NO4S/c1-11(2)8-6-7(10(13)14)4-5-9(8)12(3)17(11,15)16/h4-6H,1-3H3,(H,13,14)". This code provides a specific string of characters that represents the compound’s molecular structure.

Physical And Chemical Properties Analysis

This compound is a powder at room temperature. More specific physical and chemical properties like melting point, boiling point, and density are not provided in the resources I have.

Scientific Research Applications

Polymer Synthesis and Characterization

Research has shown that benzothiazole-containing compounds, such as those synthesized from reactions involving benzothiazole derivatives, can be utilized in the development of new organosoluble and thermally stable poly(amide-imide)s. These polymers exhibit enhanced solubility in organic solvents and improved thermal stability, making them suitable for advanced technological applications, including materials science and engineering (Toiserkani, Sheibani, & Saidi, 2011).

Synthesis of Heterocyclic Compounds

Benzothiazole derivatives have been utilized in the synthesis of various heterocyclic compounds, such as azetidinones and benzazoles, which are of interest due to their broad spectrum of biological activities. These activities include antimicrobial properties, making these compounds valuable in pharmaceutical research and development (Chavan & Pai, 2007), (Suzuki, Yamabayashi, & Izawa, 1976).

Antioxidant and Antimicrobial Activities

Certain benzothiazole derivatives have been synthesized and evaluated for their antioxidant and antimicrobial activities. These studies contribute to the understanding of the structure-activity relationships and potential therapeutic applications of these compounds (Bassyouni et al., 2012).

Advanced Material Applications

Benzothiazole-based compounds are also explored for their potential in creating advanced materials with specific properties, such as fluorescence and pH sensitivity. These materials can be applied in sensor technology, environmental monitoring, and biomedical imaging, showcasing the versatility of benzothiazole derivatives in scientific research (Diana, Caruso, Tuzi, & Panunzi, 2020).

Safety and Hazards

For safety and hazards information, it’s recommended to refer to the Material Safety Data Sheet (MSDS) of the compound. The MSDS contains information about the potential hazards (health, fire, reactivity, and environmental) and how to work safely with the chemical product.